Cas no 1228181-20-1 ((4-(2-(Dimethylamino)-2-oxoethyl)phenyl)boronic acid)

• Product Name: (4-(2-(Dimethylamino)-2-oxoethyl)phenyl)boronic acid
• CAS No: 1228181-20-1
• MF: C₁₀H₁₄BNO₃
• MW: 207.03
• CID: 5086766
• PubChem ID: 67451328
• Update Time: 2025-05-21

(4-(2-(Dimethylamino)-2-oxoethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-[(DIMETHYLCARBAMOYL)METHYL]PHENYL)BORONIC ACID
• 4-[(dimethylcarbamoyl)methyl]phenylboronic acid
• 1228181-20-1
• [4-[2-(dimethylamino)-2-oxoethyl]phenyl]boronic acid
• SCHEMBL2556497
• (4-(2-(Dimethylamino)-2-oxoethyl)phenyl)boronic acid
• F77425

• Inchi： 1S/C10H14BNO3/c1-12(2)10(13)7-8-3-5-9(6-4-8)11(14)15/h3-6,14-15H,7H2,1-2H3
• InChI Key： WIOUZWFGTCIABA-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(CC(=O)N(C)C)=CC=1)O

Computed Properties

• Exact Mass: 207.1066735g/mol
• Monoisotopic Mass: 207.1066735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Additional information on (4-(2-(Dimethylamino)-2-oxoethyl)phenyl)boronic acid

Introduction to (4-(2-(Dimethylamino)-2-oxoethyl)phenyl)boronic Acid and Its Significance in Modern Chemical Biology

CAS No. 1228181-20-1 is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, known chemically as (4-(2-(Dimethylamino)-2-oxoethyl)phenyl)boronic acid, represents a fascinating example of how molecular design can lead to novel applications in pharmaceutical research and biotechnology. Boronic acids, in general, are well-known for their versatile reactivity, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules.

The relevance of this compound is underscored by its potential applications in drug discovery and development. Boronic acids have been extensively studied for their ability to form reversible covalent bonds with various biomolecules, including proteins and nucleic acids. This property makes them invaluable tools in the development of probes and inhibitors for biological studies. Specifically, (4-(2-(Dimethylamino)-2-oxoethyl)phenyl)boronic acid has shown promise in the development of targeted therapies for diseases such as cancer and inflammation.

Recent advancements in the field have highlighted the importance of this compound in the context of targeted drug delivery systems. The boronic acid moiety allows for the creation of conjugates that can specifically interact with target molecules, thereby enhancing the efficacy and reducing the side effects of therapeutic agents. For instance, studies have demonstrated that derivatives of this compound can be used to develop smart drug delivery systems that release active pharmaceutical ingredients (APIs) in response to specific biological triggers.

The structural features of (4-(2-(Dimethylamino)-2-oxoethyl)phenyl)boronic acid also make it a valuable intermediate in the synthesis of more complex molecules. The presence of both a boronic acid group and a dimethylamino side chain provides multiple points of functionalization, allowing chemists to tailor the molecule for specific applications. This flexibility has been exploited in the development of novel catalysts and ligands for various chemical transformations.

In addition to its synthetic utility, this compound has been explored for its potential role in materials science. Boronic acids are known to form strong interactions with hydroxyl groups, leading to the development of self-assembling materials and polymers. The incorporation of (4-(2-(Dimethylamino)-2-oxoethyl)phenyl)boronic acid into these materials has shown promise in creating novel functional materials with applications ranging from sensors to coatings.

The pharmaceutical industry has also been keenly interested in this compound due to its potential as a lead molecule for drug development. Boronic acid-containing compounds have been shown to exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. Preclinical studies have suggested that derivatives of this compound may have therapeutic potential in conditions such as cancer, where precise targeting is crucial.

One particularly exciting area of research involves the use of this compound in combination therapies. By leveraging its ability to form stable complexes with other molecules, researchers are exploring ways to create synergistic effects that enhance treatment outcomes. For example, studies have shown that combining this boronic acid derivative with other therapeutic agents can lead to improved efficacy while minimizing side effects.

The future prospects for (4-(2-(Dimethylamino)-2-oxoethyl)phenyl)boronic acid are vast and multifaceted. As our understanding of molecular interactions continues to grow, so too does the potential for this compound to play a significant role in various scientific disciplines. Whether it is through its use as a synthetic intermediate, a tool for biological research, or a component of advanced materials, this compound is poised to make substantial contributions to science and technology.